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Compound of Interest

Compound Name: (r)-Omeprazole

Cat. No.: B128189

For Immediate Use: This document provides essential safety and logistical information for
researchers, scientists, and drug development professionals handling (r)-Omeprazole.
Adherence to these guidelines is critical to ensure personal safety and proper disposal.

(r)-Omeprazole is a proton pump inhibitor that requires careful handling due to its potential
health hazards. It can be harmful if swallowed, inhaled, or comes into contact with the skin, and
may cause an allergic skin reaction[1]. The following procedures outline the necessary
personal protective equipment (PPE), operational steps for safe handling, and compliant
disposal methods.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling (r)-Omeprazole, based on
safety data sheet recommendations. Consistent and correct use of this equipment is
mandatory to minimize exposure risk.
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Personal Protective

Body Part . Standard/Specification
Equipment
Tightly fitting safety goggles EN 166 (EU) or NIOSH (US)
Eyes/Face o i
with side-shields approved[1][2][3]

Chemical-resistant gloves o
) EU Directive 89/686/EEC and
(inspect before use) and

Skin ) ) ) ) the standard EN 374 for
impervious, fire/flame-resistant
) ) gloves[?]
protective clothing

Use if exposure limits are
exceeded or if irritation or other

Respiratory Full-face respirator )
symptoms are experienced[1]

[3]

Operational Plan for Handling (r)-Omeprazole

A systematic approach to handling (r)-Omeprazole from receipt to disposal is crucial for
laboratory safety. The following step-by-step plan provides a clear workflow.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.
o Store (r)-Omeprazole in a tightly closed container in a dry, cool, and well-ventilated area[4].
o Keep refrigerated at 2-8°C for long-term storage[4].

o Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Preparation and Handling

o All handling of (r)-Omeprazole powder should be conducted in a designated area, such as a
chemical fume hood, to ensure adequate ventilation[2][4].

» Before handling, ensure all required PPE is correctly worn.
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e Avoid the formation of dust and aerosols[2]. Use non-sparking tools to prevent ignition
sources[2].

» When weighing or transferring the powder, do so carefully to minimize dust generation.

In Case of a Spill

» Evacuate personnel from the immediate spill area.
o Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.
o Cover the spill with a plastic sheet to prevent spreading[4].

o Sweep up the spilled solid material and place it into a suitable, labeled container for
disposal[4].

e Thoroughly clean the contaminated surface.

First Aid Measures
Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation e o ) i )
artificial respiration and seek immediate medical

attention[1].

Immediately remove contaminated clothing.
) Wash the affected area with plenty of water[1]
Skin Contact o }
[2]. If skin irritation or a rash occurs, get medical

help[1].

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ) o )

easy to do. Continue rinsing[1]. Seek medical

attention if irritation persists.

) Rinse the mouth with water. Do not induce
Ingestion . ) i )
vomiting[2]. Seek immediate medical help[1][2].
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Disposal Plan

Proper disposal of (r)-Omeprazole and any contaminated materials is essential to prevent
environmental contamination and comply with regulations.

Waste Characterization: (r)-Omeprazole is classified as harmful and may be hazardous to
the aquatic environment[5].

o Containerization: All waste materials, including unused (r)-Omeprazole, contaminated PPE,
and cleaning materials, must be collected in a designated, sealed, and clearly labeled
hazardous waste container.

o Disposal Method: The material should be disposed of by a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing[2]. Do not dispose of it down
the drain or in the regular trash[6].

o Regulatory Compliance: All disposal activities must be in accordance with local, regional,
and national environmental regulations[1].

Safe Handling Workflow

The following diagram illustrates the key decision points and steps for the safe handling of (r)-
Omeprazole in a laboratory setting.
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Caption: Workflow for the safe handling of (r)-Omeprazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Handling of (r)-Omeprazole: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128189#personal-protective-equipment-for-handling-
r-omeprazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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